Cas no 1016742-86-1 (3,3,3-Trifluoro-1-(4-fluorophenyl)propan-1-amine)

• Product Name: 3,3,3-Trifluoro-1-(4-fluorophenyl)propan-1-amine
• CAS No: 1016742-86-1
• MF: C₉H₉F₄N
• MW: 207.168076276779
• CID: 4567021
• Update Time: 2023-08-10

3,3,3-Trifluoro-1-(4-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-1-(4-fluorophenyl)propan-1-amine
• 3,3,3-Trifluoro-1-(4-fluorophenyl)propan-1-amine

• Inchi： 1S/C9H9F4N/c10-7-3-1-6(2-4-7)8(14)5-9(11,12)13/h1-4,8H,5,14H2
• InChI Key： NDHCCNONCRFSGK-UHFFFAOYSA-N
• SMILES： FC(CC(C1C=CC(=CC=1)F)N)(F)F

Computed Properties

• Exact Mass: 207.067112g/mol
• Monoisotopic Mass: 207.067112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26
• Molecular Weight: 207.17g/mol

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 193.3±40.0 °C at 760 mmHg
• Flash Point: 83.8±19.2 °C
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

3,3,3-Trifluoro-1-(4-fluorophenyl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)